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Compound of Interest

Compound Name: FS-2

Cat. No.: B15576841

This guide provides essential safety protocols, operational procedures, and disposal plans for
handling fuming sulfuric acid, a substance commonly referred to as oleum. This document is
intended for researchers, scientists, and professionals in drug development to ensure the safe
handling of this highly corrosive and reactive chemical.

Chemical Properties and Identification

Fuming sulfuric acid is a solution of sulfur trioxide (SOs) in concentrated sulfuric acid (H2S0Oa).
It is a colorless to light brown, oily, and fuming liquid with a pungent odor.[1] It is extremely
corrosive to metals and organic materials and reacts violently with water in a highly exothermic
reaction.[1] Inhalation of its fumes can be fatal.

Table 1: Physical and Chemical Properties of Fuming Sulfuric Acid
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Property Value

Synonyms Oleum, Sulfuric acid, fuming

Appearance Colorless to light brown, oily, fuming liquid[1]
Odor Pungent[1]

pH <1[1]

Melting Point -15t0 10 °CJ[1]

Boiling Point 126-127 °CJ[1]

Vapor Pressure 0.0048 bar (30% SOs)[1]

Density 1.88-1.92 g/mL @ 30°C (20%-30% SOs)[1]
Water Reactivity Reacts violently with water[1]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling fuming sulfuric acid to prevent
severe injury. The following table outlines the recommended PPE.

Table 2: Recommended Personal Protective Equipment for Handling Fuming Sulfuric Acid
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Body Part

Required PPE

Specifications and Best
Practices

Respiratory

Full-face respirator with acid

gas cartridge

Ensure proper fit and regular
cartridge replacement. For
significant spill potential, a self-
contained breathing apparatus

(SCBA) may be necessary.

Eyes/Face

Tightly fitting safety goggles
and a face shield

Goggles should be worn under
the face shield for maximum

protection against splashes.

Hands

Chemical-resistant gloves
(double-gloving

recommended)

Butyl rubber, neoprene, or
Viton® gloves are
recommended. Standard nitrile
gloves offer minimal protection
and should be avoided for

direct or prolonged contact.

Body

Acid-resistant apron or a full

chemical-resistant suit

A lab coat should be worn at a
minimum, but an acid-resistant
apron provides additional
protection. For larger quantities
or splash potential, a full suit is

advised.

Feet

Ensure boots are made of a

Closed-toe, chemical-resistant

boots

material resistant to sulfuric

acid.

PPE Donning and Doffing Procedure

The following diagram outlines the correct sequence for putting on and taking off PPE to

minimize contamination.
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Doffing PPE (Taking Off)

2. Gown/Apron 3. Goggles/Face Shield 4. Mask/Respirator 5. Wash Hands

Donning PPE (Putting On)

(1. Gown/ApronHZ. Mask/RespiratoH?,. Goggles/Face Shield 4. Gloves (over cuff)

Click to download full resolution via product page

Caption: PPE Donning and Doffing Sequence.

Safe Handling and Operational Plan

All work with fuming sulfuric acid must be conducted in a certified chemical fume hood with the
sash positioned as low as possible.[1] An eyewash station and a safety shower must be readily
accessible.[1]

General Handling Protocol

» Preparation: Before starting work, ensure all necessary PPE is available and in good
condition. Have spill control materials readily accessible.

» Dispensing: When dispensing, do so slowly and carefully to avoid splashing. Always add
acid to water, never the other way around, to prevent a violent exothermic reaction.[1]

o Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as
water, metals, bases, and organic materials.[1] Containers should be corrosion-resistant
(e.g., glass) and stored below eye level with secondary containment.|[1]

o Transport: When transporting, use a secondary container to prevent spills in case the
primary container fails.
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Emergency Procedures: Spill and Exposure
Management

Immediate and appropriate response to spills and exposures is critical to minimizing harm.

Small Spill Cleanup Protocol (<200 mL)

For small spills contained within a fume hood, follow these steps:
o Alert Personnel: Immediately alert others in the vicinity.
» Ensure Ventilation: Verify that the fume hood is functioning correctly.

o Neutralize: Cautiously neutralize the spill by adding an alkaline material like sodium
bicarbonate or lime from the edges inward.[1]

e Absorb: Once neutralized (pH 6-9), absorb the material with an inert, non-combustible
absorbent such as sand, earth, or vermiculite. Do not use combustible materials like
sawdust.[1]

e Collect and Dispose: Place the absorbed material into a labeled, corrosion-resistant
container for hazardous waste disposal.[1]

Decontaminate: Clean the spill area with soap and water.[1]

For large spills, evacuate the area immediately and contact emergency services.

Spill Response Workflow

The following diagram illustrates the logical workflow for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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